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Compound of Interest

Compound Name: 11-Hydroxyprogesterone

Cat. No.: B1198595

Essential Safety and Handling Guide for 11-
Hydroxyprogesterone

This guide provides crucial safety protocols and operational procedures for researchers,
scientists, and drug development professionals handling 11-Hydroxyprogesterone.
Adherence to these guidelines is essential for ensuring personal safety and maintaining a
secure laboratory environment.

Hazard Identification and Risk Assessment

11-Hydroxyprogesterone is a steroid and a metabolite of progesterone.[1][2] While some
safety data sheets (SDS) indicate that the substance is not classified as hazardous according
to the Globally Harmonized System (GHS), it is prudent to treat it as a pharmaceutical-related
compound of unknown potency.[3][4] The toxicological properties have not been fully
investigated.[5] Potential routes of exposure include inhalation, skin contact, and eye contact,
which may cause irritation.[5] Therefore, minimizing all chemical exposures is a critical
precautionary measure.[6]

Personal Protective Equipment (PPE)

Consistent and correct use of PPE is the primary defense against exposure. The following
equipment is mandatory when handling 11-Hydroxyprogesterone, particularly in its powdered
form.
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PPE Category

Specification

Rationale

Eye Protection

Chemical safety goggles or
tightly fitting safety glasses
with side-shields.[4][7]

Protects eyes from airborne

powder and splashes.

Hand Protection

Compatible, chemical-resistant

gloves (e.g., nitrile).

Prevents skin contact. Gloves
must be inspected before use
and hands should be washed

and dried after removal.[4][7]

Body Protection

Alab coat is required.[6]
Consider sleeve covers for

added protection of forearms.

[8]

Protects skin and personal

clothing from contamination.

Respiratory Protection

Generally not required for
small quantities with adequate
engineering controls.[3]
However, a NIOSH/MSHA-
approved respirator should be
used if weighing outside of a
ventilated enclosure or if dust

is generated.[7]

Prevents inhalation of airborne

particles.

Operational Plan: Step-by-Step Handling Procedure

This section details the procedural workflow for safely handling 11-Hydroxyprogesterone from

initial preparation to final disposal.

3.1 Preparation and Weighing

Handling powdered chemicals requires special care to prevent aerosolization.[9]

o Designate a Work Area: Set up a designated area for handling the compound. Cover the

work surface with absorbent bench paper.[8][9]

e Use Engineering Controls: Whenever possible, handle the powdered form of 11-

Hydroxyprogesterone within a chemical fume hood, biological safety cabinet, or an
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exhausted balance enclosure.[6][10] This is the most effective way to prevent exposure to
airborne substances.[6]

e Weighing Procedure:
o Use an enclosed balance to minimize the spread of powder.[9]
o Use weigh boats to reduce the chance of spills.[9]

o Avoid pouring the powder directly from the bottle. Use a spatula or small scoops to
transfer the powder in several small increments.[9]

o Keep the container closed as much as possible to avoid accidental spillage.[9]
3.2 Dissolution and Use

e Solvent Addition: If preparing a solution, add the solvent directly to the vial containing the
pre-weighed powder inside the fume hood.

e Handling Solutions: When working with the dissolved compound, continue to wear all
required PPE. Work over disposable bench covers to easily contain any spills.[9]

o Post-Handling Decontamination: After completing the work, decontaminate the exterior of
vials and any equipment used.[9] Clean the designated work area using wet cleaning
methods or a HEPA vacuum; avoid dry sweeping.[9]

Emergency Procedures
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Exposure Route First Aid Measures

Move the individual to fresh air immediately. If
Inhalation breathing is difficult, provide oxygen. Seek

medical attention if symptoms persist.[4][5][7]

Remove contaminated clothing and shoes
immediately. Flush the affected skin with plenty

Skin Contact )
of soap and water for at least 15 minutes.[4][5]

[7]

Flush eyes with plenty of water for at least 15
Eye Contact minutes, occasionally lifting the upper and lower

eyelids.[4][5] Seek medical attention.[5]

Wash out the mouth with water. Do not induce
) vomiting. Never give anything by mouth to an
Ingestion , . .
unconscious person and seek immediate

medical aid.[4][5]

Disposal Plan

Proper disposal is critical to prevent environmental contamination and accidental exposure.

o Chemical Waste: All unused 11-Hydroxyprogesterone and solutions should be disposed of
as hazardous chemical waste. Offer excess and expired materials to a licensed hazardous
material disposal company.[4]

o Contaminated Materials: All disposable items that have come into contact with the chemical,
including gloves, bench paper, weigh boats, and pipette tips, must be collected in a suitable,
closed container for disposal.[7]

e Regulations: Ensure that all federal, state, and local regulations regarding the disposal of this
material are strictly followed.[4]

Workflow for Safe Handling of 11-
Hydroxyprogesterone
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Safe Handling Workflow for 11-Hydroxyprogesterone
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Caption: Workflow for handling 11-Hydroxyprogesterone.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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handling-11-hydroxyprogesterone]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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